1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)methyl]methanamine

• Molecular Formula: C14H24ClN5
• Molecular Weight: 297.83 g/mol
• IUPAC Name: 1-(2,5-dimethylpyrazol-3-yl)-N-[(2-methyl-5-propan-2-ylpyrazol-3-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C14H23N5.ClH/c1-10(2)14-7-13(19(5)17-14)9-15-8-12-6-11(3)16-18(12)4;/h6-7,10,15H,8-9H2,1-5H3;1H
• InChI Key: UGHJPTNXVLHRGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)CNCC2=CC(=NN2C)C(C)C)C.Cl

Description

This compound is a bis-pyrazole derivative featuring two distinct pyrazole rings connected via a methanamine linker. The first pyrazole moiety is substituted with 1,3-dimethyl groups, while the second pyrazole ring contains 3-isopropyl and 1-methyl substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)methyl]methanamine typically involves the following steps:

Formation of the Pyrazole Rings: The pyrazole rings can be synthesized through the reaction of hydrazines with 1,3-diketones under acidic or basic conditions.

Alkylation: The pyrazole rings are then alkylated using appropriate alkyl halides in the presence of a base such as potassium carbonate.

Coupling Reaction: The final step involves coupling the two pyrazole rings through a methylene bridge using formaldehyde and a secondary amine under reductive amination conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)methyl]methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to form reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrogen atoms, using reagents such as alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acetic acid.

Reduction: Sodium borohydride, lithium aluminum hydride, ethanol.

Substitution: Alkyl halides, acyl chlorides, bases like potassium carbonate.

Major Products Formed

Oxidation: N-oxides of the pyrazole rings.

Reduction: Reduced derivatives with hydrogenated nitrogen atoms.

Substitution: Alkylated or acylated derivatives at the nitrogen atoms.

Scientific Research Applications

1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)methyl]methanamine has several scientific research applications:

Medicinal Chemistry: The compound can be used as a building block for the synthesis of pharmaceuticals, particularly those targeting neurological and inflammatory conditions.

Materials Science: It can be used in the development of advanced materials, such as polymers and nanomaterials, due to its unique structural properties.

Biological Studies: The compound can be used as a probe in biological studies to investigate the function of various enzymes and receptors.

Industrial Applications: It can be used in the synthesis of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)methyl]methanamine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets through hydrogen bonding, hydrophobic interactions, and van der Waals forces, leading to modulation of their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents on pyrazole rings significantly influence molecular properties. A comparative analysis is provided below:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Boiling Point (°C)	pKa (Predicted)	Key Substituents	Reference
1-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)methyl]methanamine	C₁₄H₂₃N₅	261.37*	~320–350*	~8.5–9.0*	1,3-dimethyl; 3-isopropyl, 1-methyl	N/A (Theoretical)
5-{[Isopropyl(methyl)amino]methyl}-1-methyl-1H-pyrazol-3-amine ()	C₉H₁₈N₄	182.27	292.3±25.0	8.86±0.50	1-methyl; isopropyl(methyl)amino
1-(1-Ethyl-1H-pyrazol-5-yl)-N-methylmethanamine ()	C₇H₁₃N₃	139.20	Not reported	Not reported	1-ethyl; N-methyl
1-(4-Chloro-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine ()	C₇H₁₁ClN₃	172.64	Not reported	~7.5–8.0*	4-chloro; 1-methyl; N-methyl

Notes:

• The target compound’s molar mass and boiling point are extrapolated from structurally similar derivatives (e.g., ).
• Chlorine substitution () lowers pKa compared to alkyl-substituted derivatives due to electron-withdrawing effects .

Hydrogen Bonding and Crystallography

emphasizes the role of hydrogen bonding in molecular aggregation. The target compound’s tertiary amine and pyrazole N–H groups may form intermolecular hydrogen bonds, influencing crystallinity and solubility. For example:

• Chlorine in ’s derivative may participate in halogen bonding, absent in the target compound .

Coordination Chemistry

The nitrogen-rich structure of the target compound could act as a polydentate ligand. For instance:

• : Pyrazole-methanamine hydrochlorides are used in metal coordination complexes, with applications in catalysis or materials science .

Biological Activity

1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(3-isopropyl-1-methyl-1H-pyrazol-5-yl)methyl]methanamine, commonly referred to as a pyrazole derivative, has garnered attention for its potential biological activities. This compound belongs to a class of pyrazole-based derivatives that have shown promise in various therapeutic areas, particularly in antimalarial and antimicrobial applications.

The compound's molecular formula is $C_{14}H_{24}ClN_{5}$ with a molecular weight of 297.83 g/mol. The structure features two distinct pyrazole rings, which contribute to its biological activity.

Property	Value
Molecular Formula	$C_{14}H_{24}ClN_{5}$
Molecular Weight	297.83 g/mol
CAS Number	1856033-34-5

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets in pathogens. Research indicates that similar pyrazole derivatives disrupt sodium (Na$^+$) homeostasis in malaria parasites, particularly Plasmodium falciparum. This disruption is mediated through the inhibition of cation-pumping P-type ATPases, leading to rapid parasite death and offering a novel mode of action against resistant strains of malaria .

Antimalarial Activity

A study highlighted the efficacy of pyrazole derivatives against P. falciparum, demonstrating that these compounds can significantly reduce parasitemia levels. The effective dose for 90% parasitemia reduction (ED90) for related compounds was found to be as low as 2.5 mg/kg in in vivo models using NOD/SCID mice engrafted with human erythrocytes .

Antimicrobial Properties

In addition to antimalarial activity, pyrazole derivatives have been investigated for their antimicrobial properties. For instance, studies have shown that certain pyrazole compounds exhibit significant activity against Trypanosoma brucei, with pEC50 values indicating potent inhibition . The structure-activity relationship (SAR) analysis revealed that modifications to the pyrazole rings can enhance potency and selectivity against specific pathogens.

Case Study 1: Efficacy Against Malaria

In a controlled study involving various pyrazole derivatives, it was observed that compounds with specific substituents on the pyrazole rings exhibited superior antimalarial activity compared to their analogs. The introduction of isopropyl and dimethyl groups was crucial for maintaining high levels of activity against resistant strains .

Case Study 2: Antimicrobial Testing

Another investigation focused on the antimicrobial effects of this class of compounds against T. brucei. The study utilized a range of analogs, assessing their efficacy through growth inhibition assays. Results indicated that certain structural modifications led to enhanced biological activity, confirming the importance of chemical structure in determining pharmacological effects .